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Compound of Interest

Compound Name: WM-8014

cat. No.: B611813

Technical Support Center: WM-8014

This technical support center provides best practices for the storage, handling, and use of WM-
8014, a potent and selective inhibitor of histone acetyltransferases KAT6A and KAT6B.[1] This
guide is intended for researchers, scientists, and drug development professionals to ensure the
integrity and optimal performance of WM-8014 in experimental settings.

Frequently Asked Questions (FAQS)

Q1: What is WM-8014?

WM-8014 is a small molecule inhibitor that potently and selectively targets the lysine
acetyltransferases KAT6A and KATEB. It is a cell-permeant compound suitable for in vitro
studies. Its chemical formula is C20H17FN20sS, and it has a molecular weight of 384.42 g/mol .

Q2: What is the mechanism of action of WM-80147

WM-8014 functions as a reversible, competitive inhibitor of acetyl coenzyme A (acetyl-CoA) in
the substrate-binding domain of KAT6A and KAT6B.[1][2] By occupying the acetyl-CoA binding
site, it prevents the transfer of acetyl groups to histone substrates, thereby inhibiting the
enzymatic activity of KAT6A and KAT6B.[2]

Q3: What are the primary applications of WM-8014 in research?

WM-8014 is primarily used in cancer biology research to study the roles of KAT6A and KAT6B
in cellular processes.[2] It has been shown to induce cell cycle arrest in the G1/GO phase,
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leading to cellular senescence without causing DNA damage.[3] This makes it a valuable tool
for investigating oncogene-induced senescence and for potential therapeutic development.[1]

[2]

Troubleshooting Guide

Problem: | am not observing the expected biological effect (e.g., cell cycle arrest, senescence)
after treating my cells with WM-8014.

Solution 1: Verify Proper Storage. Ensure that the powdered WM-8014 has been consistently
stored at -20°C. Improper storage can lead to degradation of the compound. For stock
solutions in solvent, storage at -80°C is recommended for up to a year, while storage at
-20°C is suitable for up to one month.[4] Repeated freeze-thaw cycles of stock solutions
should be avoided.[4]

Solution 2: Confirm Correct Preparation of Stock and Working Solutions. WM-8014 has
specific solubility limits in different solvents. Use fresh, high-quality solvents for
reconstitution. Refer to the solubility data table below and the experimental protocol for
preparing solutions. Moisture-absorbing DMSO can reduce solubility, so use fresh DMSO.[4]

Solution 3: Check the Final Concentration and Incubation Time. The effective concentration
of WM-8014 can vary between cell lines. The IC50 for inhibiting cell proliferation has been
reported at 2.4 UM in mouse embryonic fibroblasts after ten days of treatment.[4][5] It may be
necessary to perform a dose-response experiment to determine the optimal concentration
and incubation time for your specific cell line.

Solution 4: Ensure Cell Health. The cellular response to WM-8014 can be influenced by the
health and passage number of your cells. Ensure that your cells are healthy and within a low
passage number range.

Problem: The WM-8014 powder is difficult to dissolve.

e Solution: To enhance solubility, you can gently warm the solution to 37°C and use an
ultrasonic bath for a short period.[5] Always use the recommended solvents (see solubility
table) and ensure they are of high purity and anhydrous, especially DMSO.[4]
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Quantitative Data Summary

The following tables provide a summary of key quantitative data for WM-8014.

Table 1: Physical and Chemical Properties

Property Value Reference
Molecular Weight 384.42 g/mol
Formula C20H17FN203S
Purity >98%
CAS Number 2055397-18-5
Table 2: Solubility Data
Solvent Maximum Concentration Reference
DMSO 20 mM (7.69 mg/mL)
Ethanol 10 mM (3.84 mg/mL)
Water Insoluble [4]
Table 3: Inhibitory Activity
Target ICs0 Reference
KAT6A 8 nM [4]
KAT6B 28 nM
MOZ 55 nM [6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM WM-8014 Stock Solution in DMSO
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e Preparation: Allow the vial of powdered WM-8014 to equilibrate to room temperature before
opening to prevent condensation.

e Calculation: To prepare a 10 mM stock solution, you will need to dissolve the appropriate
mass of WM-8014 in DMSO. The volume of DMSO to add can be calculated using the
following formula:

o Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))
o For example, to prepare a 10 mM stock solution from 1 mg of WM-8014:
» Volume (L) = 0.001 g/ (384.42 g/mol * 0.01 mol/L) = 0.000260 L = 260 pL

» Dissolution: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the
WM-8014 powder.

e Mixing: Vortex the solution until the WM-8014 is completely dissolved. Gentle warming to
37°C or brief sonication can be used to aid dissolution if necessary.[5]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -80°C for long-term storage (up to 1 year) or -20°C for short-term storage (up to
1 month).[4]

Visualizations
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WM-8014 Storage and Handling Workflow
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Caption: Workflow for the proper storage and preparation of WM-8014 solutions.
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WM-8014 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611813#best-practices-for-storing-and-handling-wm-
8014]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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